Cas no 2137616-62-5 (1-(Trifluoromethyl)cyclopentane-1-carboxamide)

• Product Name: 1-(Trifluoromethyl)cyclopentane-1-carboxamide
• CAS No: 2137616-62-5
• MF: C₇H₁₀F₃NO
• MW: 181.155612468719
• CID: 5297279
• Update Time: 2025-06-10

1-(Trifluoromethyl)cyclopentane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(trifluoromethyl)cyclopentane-1-carboxamide
• Cyclopentanecarboxamide, 1-(trifluoromethyl)-
• 1-(Trifluoromethyl)cyclopentane-1-carboxamide

• Inchi： 1S/C7H10F3NO/c8-7(9,10)6(5(11)12)3-1-2-4-6/h1-4H2,(H2,11,12)
• InChI Key： WJTTZABRNOOALR-UHFFFAOYSA-N
• SMILES： FC(C1(C(N)=O)CCCC1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 193
• XLogP3: 1.6
• Topological Polar Surface Area: 43.1

Additional information on 1-(Trifluoromethyl)cyclopentane-1-carboxamide

Introduction to 1-(Trifluoromethyl)cyclopentane-1-carboxamide (CAS No: 2137616-62-5)

1-(Trifluoromethyl)cyclopentane-1-carboxamide is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. The presence of a trifluoromethyl group and a cyclopentane core imparts unique physicochemical properties to this molecule, making it a promising candidate for various applications, particularly in the development of bioactive agents. With a CAS number of 2137616-62-5, this compound has been extensively studied for its potential role in drug discovery and molecular design.

The trifluoromethyl group is a key structural feature that enhances the metabolic stability and lipophilicity of molecules, which are critical factors in pharmaceutical design. This modification often improves the binding affinity of drug candidates to biological targets, thereby increasing their efficacy. The cyclopentane ring, on the other hand, provides a rigid scaffold that can be tailored to fit specific binding pockets in enzymes and receptors. The combination of these two features makes 1-(Trifluoromethyl)cyclopentane-1-carboxamide a versatile building block for synthesizing novel compounds with therapeutic potential.

In recent years, there has been a surge in research focused on fluorinated compounds due to their enhanced pharmacological properties. Studies have demonstrated that the introduction of fluorine atoms can significantly alter the pharmacokinetic behavior of drugs, leading to improved bioavailability and prolonged half-life. For instance, fluoroalkyl groups have been shown to increase the metabolic resistance of molecules against degradation by enzymes such as cytochrome P450. This property is particularly valuable in the development of long-acting drugs that require fewer dosing regimens.

Moreover, the cyclopentane moiety in 1-(Trifluoromethyl)cyclopentane-1-carboxamide contributes to its stability and reduces conformational flexibility, which can be advantageous in maintaining the integrity of the molecule during storage and administration. This stability is crucial for ensuring consistent drug performance across different formulations and conditions. Additionally, the amide functional group provides a site for further chemical modification, allowing researchers to fine-tune the properties of the compound for specific applications.

Recent advancements in computational chemistry have enabled more efficient screening and design of fluorinated compounds like 1-(Trifluoromethyl)cyclopentane-1-carboxamide. Molecular modeling techniques have been instrumental in predicting the binding interactions between this compound and biological targets, facilitating the optimization of lead structures. These computational methods have reduced the time and cost associated with traditional high-throughput screening, accelerating the drug discovery process.

The pharmaceutical industry has shown particular interest in developing small-molecule inhibitors targeting enzyme-catalyzed reactions. 1-(Trifluoromethyl)cyclopentane-1-carboxamide has been explored as a potential inhibitor in various enzymatic pathways due to its ability to mimic natural substrates while exhibiting higher selectivity. For example, studies have investigated its role as an inhibitor of proteases involved in inflammatory processes. The trifluoromethyl group's steric hindrance and electronic properties contribute to its inhibitory activity by disrupting the enzyme-substrate binding interface.

In addition to its inhibitory potential, 1-(Trifluoromethyl)cyclopentane-1-carboxamide has been studied for its antimicrobial properties. Fluorinated compounds are known to exhibit enhanced resistance against microbial degradation, making them suitable for applications where stability is paramount. Research has demonstrated that derivatives of this compound exhibit activity against Gram-positive bacteria, suggesting its utility in developing novel antibiotics or antimicrobial agents.

The synthesis of 1-(Trifluoromethyl)cyclopentane-1-carboxamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels necessary for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing complex fluorinated structures efficiently.

The environmental impact of fluorinated compounds has also been a subject of research. While these molecules offer numerous benefits in drug development, their persistence in the environment raises concerns about long-term ecological effects. Efforts are being made to develop more sustainable synthetic routes that minimize waste and reduce environmental footprint without compromising efficacy.

Future directions in research on 1-(Trifluoromethyl)cyclopentane-1-carboxamide include exploring its potential as an intermediate in larger synthetic schemes and investigating novel derivatives with enhanced pharmacological properties. The combination of experimental synthesis with computational modeling will continue to drive innovation in this field, leading to the discovery of new bioactive molecules with therapeutic significance.